3-{[dichlorofluoromethyl]thio}-1H-indole

• Molecular Formula: C9H6Cl2FNS
• Molecular Weight: 250.12 g/mol
• IUPAC Name: 3-[dichloro(fluoro)methyl]sulfanyl-1H-indole
• InChI: InChI=1S/C9H6Cl2FNS/c10-9(11,12)14-8-5-13-7-4-2-1-3-6(7)8/h1-5,13H
• InChI Key: CHIMTWVLINBKMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)SC(F)(Cl)Cl

Description

3-{[Dichlorofluoromethyl]thio}-1H-indole is a halogenated indole derivative characterized by a dichlorofluoromethylthio (-S-CFCl₂) substituent at the 3-position of the indole core. The dichlorofluoromethylthio group imparts unique electronic and steric properties, influencing reactivity and interaction with biological targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Below is a comparative analysis of 3-{[dichlorofluoromethyl]thio}-1H-indole with structurally related compounds:

Compound Name	Substituent at 3-Position	Core Structure	Key Properties/Applications	Reference ID
3-{[Dichlorofluoromethyl]thio}-1H-indole	-S-CFCl₂	Indole	Potential agrochemical/pharmaceutical use; high halogen content enhances stability
Fluorofolpet	-S-CFCl₂	Isoindole-1,3-dione	Fungicide; structurally similar but with isoindole core
3-[(Difluoromethyl)thio]-1-methyl-1H-indole	-S-CF₂H, -CH₃ at N1	Indole	Enhanced lipophilicity; studied for antimicrobial activity
7-Chloro-3-(difluoromethyl)-1H-indole	-CF₂H at C3, -Cl at C7	Indole	Pharmaceutical intermediate; molecular weight = 201.60 g/mol
3-(4-Fluorobenzyl)-1H-indole	-CH₂-C₆H₄F at C3	Indole	Bioactive scaffold; used in serotonin receptor studies

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Key Spectral Data (¹H NMR)
3-{[Dichlorofluoromethyl]thio}-1H-indole	260.54 (calculated)	Not reported	Lipophilic	δ 7.1–7.6 (aromatic H), δ 4.2–4.5 (S-CFCl₂)
Fluorofolpet	284.09	120–122	Low in H₂O	δ 7.7–7.9 (phthalimide protons)
3-[(Difluoromethyl)thio]-1-methyl-1H-indole	215.25	Not reported	Organic solvents	δ 3.81 (OCH₃), δ 4.67 (S-CF₂H)

Research Findings and Challenges

• Synthetic Yields : Analogous Grignard reactions with CFCl₃ under mild conditions (−10°C to 25°C) yield dichlorofluoromethyl alcohols in moderate yields (30–50%) due to competing carbene pathways . Similar challenges are expected for 3-{[dichlorofluoromethyl]thio}-1H-indole.
• Electronic Effects : Electron-withdrawing substituents (e.g., -CF₃, -F) on the indole ring improve reaction yields, while electron-donating groups (e.g., -OMe) reduce side reactions .
• Stability: Fluorinated carbenoids (e.g., dichlorofluoromethyl magnesium) are highly reactive and unstable above −78°C, necessitating in situ generation .